N-(4-morpholinophenyl)-2-phenyl-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-2-phenyltetrazole-5-carboxamide
• InChI: InChI=1S/C18H18N6O2/c25-18(17-20-22-24(21-17)16-4-2-1-3-5-16)19-14-6-8-15(9-7-14)23-10-12-26-13-11-23/h1-9H,10-13H2,(H,19,25)
• InChI Key: SPHNMLKKWVJTBZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)C3=NN(N=N3)C4=CC=CC=C4
• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol

Description

N-(4-morpholinophenyl)-2-phenyl-2H-tetrazole-5-carboxamide, also known as MPTC, is a tetrazole derivative that has been extensively studied for its potential use in various scientific research applications. This compound has been shown to possess a range of biochemical and physiological effects, making it an important tool for researchers in the fields of pharmacology, biochemistry, and neuroscience. In

Scientific Research Applications

Appetite Suppression and Body Weight Reduction

Diaryl dihydropyrazole-3-carboxamides, structurally related to N-(4-morpholinophenyl)-2-phenyl-2H-tetrazole-5-carboxamide, have been synthesized and evaluated for their potential in suppressing appetite and reducing body weight in animal models. This research indicates the involvement of these compounds in CB1 receptor antagonism, showing significant in vivo effects attributed to their pharmacokinetic profiles and interactions with the CB1 receptor, potentially offering insights into obesity management (Srivastava et al., 2007).

Antimicrobial Activity

Another study explores the antimicrobial potential of clubbed quinazolinone and 4-thiazolidinone derivatives, indicating the broad-spectrum antibacterial and antifungal activities of these compounds. Their structural elucidation and in vitro screening suggest their relevance in developing new antimicrobial agents, which could inform similar applications for N-(4-morpholinophenyl)-2-phenyl-2H-tetrazole-5-carboxamide (Desai et al., 2011).

Enzyme Inhibition for Therapeutic Applications

The synthesis and evaluation of 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives for their enzyme inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST) highlight the potential therapeutic applications of these compounds. Molecular docking studies revealed significant interactions at the enzyme active sites, suggesting their potential in the design and development of enzyme inhibitors (Cetin et al., 2021).

Synthetic Methodologies and Chemical Synthesis

Research on the efficient asymmetric synthesis of certain carboxamides for the treatment of human papillomavirus infections showcases advanced synthetic methodologies that could be applicable to the synthesis of N-(4-morpholinophenyl)-2-phenyl-2H-tetrazole-5-carboxamide. These methods involve asymmetric reductive amination and could offer insights into the synthesis of related compounds with potential therapeutic applications (Boggs et al., 2007).